Cas no 1823812-94-7 (Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate)

• Product Name: Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate
• CAS No: 1823812-94-7
• MF: C₁₁H₁₂BrF₃N₂O₂
• MW: 341.12439250946
• CID: 4828042
• Update Time: 2025-06-13

Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate
• Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate

• Inchi： 1S/C11H12BrF3N2O2/c1-10(2,3)19-9(18)17-7-4-8(11(13,14)15)16-5-6(7)12/h4-5H,1-3H3,(H,16,17,18)
• InChI Key： PXONJZDGEQKKEU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 3
• Topological Polar Surface Area: 51.2

Additional information on Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate

Comprehensive Overview of Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate (CAS No. 1823812-94-7)

Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate (CAS No. 1823812-94-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and trifluoromethyl functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in designing novel small-molecule inhibitors and biologically active compounds.

In recent years, the demand for fluorinated compounds like Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate has surged due to their unique physicochemical properties. The trifluoromethyl group is particularly sought after for its ability to improve metabolic stability and bioavailability in drug candidates. This aligns with the growing interest in precision medicine and targeted therapies, where such compounds play a pivotal role. Additionally, the bromo substituent offers a handle for further functionalization, enabling the synthesis of more complex molecules.

The synthesis of Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate typically involves multi-step reactions, including carbamate protection and halogenation. Its CAS number 1823812-94-7 ensures precise identification in chemical databases, facilitating research reproducibility. Given its relevance in medicinal chemistry, this compound is frequently discussed in the context of kinase inhibitors and cancer therapeutics, addressing common queries like "How are fluorinated pyridines used in drug development?" or "What are the latest advances in brominated heterocycles?"

From an industrial perspective, Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate is often highlighted in discussions about green chemistry and sustainable synthesis. Researchers are increasingly focused on optimizing its production to minimize waste and energy consumption, reflecting broader trends in environmentally friendly manufacturing. This compound also finds mentions in patents related to crop protection agents, underscoring its dual utility in pharmaceuticals and agriculture.

Analytical characterization of CAS No. 1823812-94-7 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency. Its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry. As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a focal point for innovation.

In summary, Tert-Butyl (5-bromo-2-(trifluoromethyl)pyridin-4-yl)carbamate exemplifies the intersection of organic synthesis and applied research. Its unique structural features and broad applicability make it a subject of ongoing interest, particularly in addressing challenges like drug resistance and selective toxicity. For those seeking cutting-edge insights, this compound offers a compelling case study in modern chemical innovation.